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Compound of Interest

Compound Name: Magnesium carbonate trihydrate

Cat. No.: B169977 Get Quote

For Researchers, Scientists, and Professionals in Materials Science and Geology

Nesquehonite (MgCO₃·3H₂O) is a hydrated magnesium carbonate mineral that plays a

significant role in low-temperature geochemical processes and has potential applications in

carbon sequestration and as a precursor for magnesium-based materials. This guide provides

a comprehensive overview of its natural occurrence, formation conditions, and characterization

methodologies, tailored for a scientific audience.

Physicochemical Properties of Nesquehonite
Nesquehonite is characterized by its distinct physical and crystallographic properties, which are

crucial for its identification and understanding its behavior in various environments.
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Property Value

Chemical Formula MgCO₃·3H₂O

Crystal System Monoclinic[1][2]

Space Group P2₁/m[1]

Unit Cell Parameters
a = 7.705 Å, b = 5.367 Å, c = 12.121 Å, β =

90.451°[1]

Color Colorless to white[1]

Lustre Vitreous, Greasy[1]

Hardness (Mohs) 2.5[1][2]

**Density (g/cm³) ** 1.824 - 1.854 (measured), 1.856 (calculated)[1]

Cleavage Perfect on {101}, Good on {010}[1]

Solubility

Very slightly soluble in water, readily soluble in

dilute acids with effervescence.[1] Its solubility in

water increases in the presence of CO₂.[1]

Natural Occurrence and Geological Settings
Nesquehonite is a secondary mineral formed under near-surface conditions.[3] It is typically

found in environments where magnesium-rich fluids interact with a source of carbonate.

Common Geological Settings:

Serpentinite Alteration: It is frequently found as an alteration product in serpentinites and

other ultramafic rocks.[3] The weathering of these rocks releases magnesium ions into

solution, which then react with atmospheric or dissolved carbon dioxide to form

nesquehonite.

Coal Mines: The type locality for nesquehonite is the Nesquehoning Coal Mine in

Pennsylvania, USA.[2][4] It occurs as efflorescences on mine walls and timbers.
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Caves and Lava Tubes: Nesquehonite can precipitate from magnesium-rich seepage waters

in caves and lava tubes.

Spring Deposits: It is also found around springs where magnesium-bearing waters emerge

and degas CO₂, leading to carbonate precipitation.

Antarctic Meteorites: An interesting occurrence of nesquehonite is on the surface of some

meteorites found in Antarctica, where it forms through the reaction of meteorite minerals with

terrestrial water and CO₂ at near-freezing temperatures.[3]

Associated Minerals:

Nesquehonite is often found in association with other hydrated magnesium carbonates and

related minerals, including:

Lansfordite (MgCO₃·5H₂O)[3]

Hydromagnesite (Mg₅(CO₃)₄(OH)₂·4H₂O)

Dypingite (Mg₅(CO₃)₄(OH)₂·5H₂O)

Artinite (Mg₂(CO₃)(OH)₂·3H₂O)

Brucite (Mg(OH)₂)

Calcite (CaCO₃)

Aragonite (CaCO₃)

Formation and Transformation Pathways
The formation and stability of nesquehonite are highly dependent on environmental conditions

such as temperature, pH, and the partial pressure of CO₂.

Formation Conditions:
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Parameter Condition

Temperature

Nesquehonite typically forms at low

temperatures, generally below 52°C.[5] Some

studies indicate its precipitation at temperatures

ranging from 25 to 50°C.[5] At temperatures

below 10°C, the more hydrated lansfordite may

form preferentially.[4] Free energy calculations

suggest nesquehonite is the most stable

magnesium carbonate hydrate at temperatures

below 269 K (-4°C).

pH

The formation of nesquehonite is favored in

alkaline conditions. Experimental studies have

shown that it precipitates in a pH range of 8.5 to

12.5. At a pH below 8, the compound Mg(HCO₃)

(OH)·2H₂O may form instead.

PCO₂

Nesquehonite can form at near-ambient partial

pressures of CO₂. The stability boundary

between hydromagnesite and nesquehonite is

at a PCO₂ of approximately 10⁻² atm at 25°C.[6]

Formation from Serpentine Weathering:

The diagram below illustrates the simplified pathway of nesquehonite formation from the

weathering of serpentine.
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Formation of nesquehonite from serpentine weathering.

Transformation Pathways:

Nesquehonite is a metastable phase and can transform into more stable hydrated magnesium

carbonates over time, particularly with changes in temperature and humidity.
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Transformation pathway of nesquehonite to more stable carbonates.

The transition from nesquehonite to hydromagnesite is reported to begin at temperatures

above 52°C.[5] This transformation can proceed through an intermediate phase of dypingite.[7]

Further heating under hydrothermal conditions (120-185°C) can lead to the formation of the

most stable magnesium carbonate, magnesite.[8]
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Experimental Protocols for Characterization
The identification and characterization of nesquehonite rely on a combination of analytical

techniques. Below are generalized experimental protocols for the most common methods.

Experimental Workflow:

Sample Collection
and Preparation

X-ray Diffraction (XRD)
Phase Identification & Crystal Structure

Thermogravimetric Analysis (TGA)
Thermal Stability & Hydration State

Scanning Electron Microscopy (SEM)
Morphology & Microstructure

Data Analysis
& Interpretation

Click to download full resolution via product page

Experimental workflow for nesquehonite characterization.

a) X-ray Diffraction (XRD)

Purpose: To identify the crystalline phases present in a sample and to determine the crystal

structure of nesquehonite.

Methodology:

A powdered sample of the mineral is prepared to ensure random orientation of the

crystallites.

The sample is mounted on a sample holder in an X-ray diffractometer.

The sample is irradiated with monochromatic X-rays (commonly Cu Kα radiation) over a

range of 2θ angles.
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The diffracted X-rays are detected, and their intensity is recorded as a function of the 2θ

angle.

The resulting diffraction pattern is compared with standard diffraction patterns from

databases (e.g., the Powder Diffraction File - PDF) to identify the mineral phases. For

nesquehonite, characteristic reflections are observed at approximately 15.80°, 21.01°,

26.86°, and 32.16° 2θ using CoKα radiation.[9][10]

b) Thermogravimetric Analysis (TGA)

Purpose: To study the thermal stability of nesquehonite and to quantify its water content.

Methodology:

A small, precisely weighed amount of the sample is placed in a crucible within a

thermogravimetric analyzer.

The sample is heated at a constant rate (e.g., 1°C/min to 10°C/min) in a controlled

atmosphere (e.g., nitrogen or air).[11]

The mass of the sample is continuously monitored as a function of temperature.

The resulting TGA curve shows mass loss at specific temperatures corresponding to

dehydration and decarbonation events. Nesquehonite typically shows a significant weight

loss corresponding to the loss of its three water molecules, followed by decarbonation at

higher temperatures. The thermal decomposition of nesquehonite is a multi-step process,

with the initial loss of water occurring at temperatures above 52°C.

c) Scanning Electron Microscopy (SEM)

Purpose: To visualize the morphology and microstructure of nesquehonite crystals.

Methodology:

The sample is mounted on an SEM stub using conductive adhesive.

If the sample is non-conductive, it is coated with a thin layer of a conductive material (e.g.,

gold or carbon) to prevent charging.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2025/ma/d4ma00947a
https://oulurepo.oulu.fi/bitstream/handle/10024/53583/nbnfioulu-202501071070.pdf;jsessionid=26E9956223687C3B65FBCF796C2265B4?sequence=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785746/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is placed in the SEM chamber, which is evacuated to a high vacuum.

A focused beam of electrons is scanned across the surface of the sample.

The interactions between the electron beam and the sample produce various signals (e.g.,

secondary electrons, backscattered electrons) that are used to form an image of the

surface topography and composition. Nesquehonite typically forms acicular or prismatic

crystals, often in radiating aggregates.[3]

Conclusion
Nesquehonite is a geologically significant mineral that provides insights into low-temperature,

near-surface geochemical processes. Its formation is intricately linked to the weathering of

magnesium-rich rocks and specific environmental conditions of temperature and pH. A

thorough understanding of its properties, occurrence, and transformation pathways, facilitated

by standard analytical techniques, is essential for researchers in geology, materials science,

and for evaluating its potential in applications such as carbon mineralization. The detailed

characterization of nesquehonite from various natural settings continues to contribute to our

knowledge of magnesium carbonate systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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